Cas no 824970-07-2 (Heptanamide, 7-(methylsulfonyl)-N-phenyl-)

• Product name: Heptanamide, 7-(methylsulfonyl)-N-phenyl-
• CAS No: 824970-07-2
• MF: C₁₄H₂₁NO₃S
• MW: 283.386442899704
• CID: 689589
• PubChem ID: 11737664

Heptanamide, 7-(methylsulfonyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Heptanamide, 7-(methylsulfonyl)-N-phenyl-
• 7-methylsulfonyl-N-phenylheptanamide
• 824970-07-2
• BDBM50474956
• 7-Methanesulfonyl-heptanoic acid phenylamide
• DTXSID00471473
• CHEMBL426420

• Inchi： InChI=1S/C14H21NO3S/c1-19(17,18)12-8-3-2-7-11-14(16)15-13-9-5-4-6-10-13/h4-6,9-10H,2-3,7-8,11-12H2,1H3,(H,15,16)
• InChI Key： RRPKZMYAASXBRP-UHFFFAOYSA-N
• SMILES： CS(=O)(=O)CCCCCCC(=O)NC1=CC=CC=C1

Computed Properties

• Exact Mass: 283.12421471g/mol
• Monoisotopic Mass: 283.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų
• XLogP3: 2.2